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Compound of Interest |

alpha-Cyano-4-hydroxycinnamic
Compound Name:
acid Butylamine salt

CAS No.: 355011-53-9

Cat. No.: B3131505

Get Quote

\ J

a-Cyano-4-hydroxycinnamic acid butylamine salt (CHCAB) is a specialized ionic liquid matrix
(ILM) engineered for Matrix-Assisted Laser Desorption/lonization (MALDI) mass spectrometry.
While standard CHCA forms heterogeneous crystals that lead to analytical "sweet spots" and
poor reproducibility, the butylamine salt derivative maintains an amorphous or liquid state in a
vacuum. This drastically improves shot-to-shot reproducibility for general peptides, disulfide-
bonded peptides, and hydrophobic biopolymers[1].

However, the addition of the butylamine moiety fundamentally alters the toxicological profile of
the compound. Free butylamine dissociation and the inherent properties of the salt introduce
severe inhalation, flammability, and corrosion risks that require strict operational controls[2].

Hazard Profile & Mechanistic Causality

Handling CHCAB requires understanding the chemical mechanisms driving its toxicity.
Depending on the exact stoichiometry and residual free amines, the hazard classification is
significantly more severe than traditional solid matrices.
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. Mechanistic
Hazard Class GHS Code Signal Word .
Causality

The butylamine
component can
volatilize, acting as a
severe respiratory
toxin. Inhalation of
H330/ H332 Danger micro-dust during

weighing can cause

Acute Inhalation

Toxicity

fatal pulmonary
edema or severe
asthma symptoms
(H334)[2].

Aliphatic amines are
highly alkaline. Upon
contact with skin
moisture, they rapidly
H314 / H315 Danger disrupt lipid bilayers,

causing deep tissue

Skin Corrosion /

Irritation

necrosis and allergic
sensitization (H317)

[21.[3]-

The organic salt and
its associated vapors
are highly flammabile.
When dissolved in
Flammability H225 Danger z:\r/\;j:tr: (ZAQLDI
Methanol), the flash
point drops
significantly, posing an

acute fire risk[2].

Personal Protective Equipment (PPE) Matrix
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Standard laboratory PPE is insufficient for handling pure CHCAB powder. The following self-

validating PPE system must be employed before opening the primary container[2],[3].

PPE Category

Specification

Scientific Rationale

Respiratory

NIOSH-approved P100
particulate respirator OR Full-

face respirator

Mitigates H330 (Fatal if
inhaled) risk[2]. Essential when
weighing dry powder to
prevent inhalation of highly

toxic, sensitizing micro-dust.

Hand Protection

Double-gloving: Inner Nitrile (4
mil), Outer Neoprene or Butyl

rubber

Butylamine derivatives can
rapidly permeate standard
latex and thin nitrile. Neoprene
provides superior chemical
resistance to aliphatic

amines[3].

Snug-fitting chemical safety

Protects against H314 (Severe
eye damage). A face shield

prevents catastrophic ocular

Eye/Face ) ]
goggles AND full face shield exposure from accidental
splashes during solvent
addition[2].
Addresses H225
Body Flame-resistant (FR) lab coat, (Flammability) and prevents

chemical-resistant apron

corrosive dust/liquids from

reaching the skin[2].

Operational Workflow & Handling Protocol

Because CHCAB is highly sensitive to moisture and prone to degradation, its handling must be
tightly controlled under inert conditions[2]. The following protocol ensures both operator safety

and analytical integrity.

Phase 1: Environmental Setup & Validation
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e Fume Hood Verification: Ensure the chemical fume hood is operational with a face velocity
between 80-120 FPM. Do not proceed if the airflow alarm is active.

 Inert Atmosphere Preparation: Because CHCAB is moisture-sensitive, prepare an Argon or
Nitrogen gas line to purge the container after use[2]. Moisture ingress will degrade the ionic
liquid properties, ruining MALDI reproducibility.

Phase 2: Matrix Solubilization

e Weighing: Inside the fume hood, carefully weigh the required amount of CHCAB powder.
Self-Validation Check: Ensure no static cling is causing powder to adhere to the outside of
the weighing boat, which could lead to dermal exposure upon removal from the hood.

e Solvent Addition: Dissolve the CHCAB in a high-purity solvent system. Research indicates
that adding methanol to CHCAB creates an optimal liquid matrix that forms a highly
homogeneous spot[1].

o Sealing: Immediately flush the primary CHCAB container with inert gas and seal tightly to
prevent degradation[2].

Phase 3: Analyte Co-Crystallization & Spotting

e Mixing: Mix the peptide/biopolymer sample with the CHCAB matrix solution (typically 1:1
vIv).

e Spotting: Deposit 0.5 - 1.0 pL of the mixture onto a Focus MALDI plate. The use of a focus
plate is critical; it counteracts the inherently lower sensitivity of CHCAB (compared to CHCA)
by concentrating the analyte during drying[1].

o Curing: Dry the spotted plate under a mild vacuum. This rapidly evaporates the methanol,
leaving a stable, homogeneous ionic liquid film ready for the mass spectrometer[1].

Emergency Response & Waste Disposal Plan

Due to its environmental toxicity and corrosive nature, CHCAB cannot be disposed of via
standard aqueous waste streams|2].

Spill Protocol:
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o Evacuate and Ventilate: If a spill occurs outside the fume hood, evacuate the immediate
area. Ensure maximum room ventilation.

e Neutralization & Absorption: Do not use water. Cover the spill with a dry, inert absorbent
material (e.g., vermiculite or sand).

o Collection: Using non-sparking tools, sweep the absorbed mixture into a highly durable,
sealable hazardous waste container. Wash the spill site thoroughly only after all material is
picked up[2].

Disposal Plan:

e Segregation: Classify CHCAB waste as "Toxic, Flammable, Corrosive Organic Waste." Do
not mix with acidic waste streams, as exothermic reactions may occur.

o Consumables: All pipette tips, Eppendorf tubes, and gloves that contacted CHCAB must be
placed in designated solid hazardous waste bins[3].

o Final Disposal: Transfer to a licensed professional waste disposal service. Never allow the
chemical to enter the environment or municipal sewer systems[2],[3].

Process Visualization
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Operational workflow for handling CHCAB from preparation to hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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